Cas no 950-68-5 (Ethyl 4-amino-2,3,5,6-tetrafluorobenzoate)
950-68-5 structure
Product Name:Ethyl 4-amino-2,3,5,6-tetrafluorobenzoate
CAS No:950-68-5
MF:C9H7F4NO2
MW:237.150996446609
CID:1985706
PubChem ID:2782459
Update Time:2025-04-21
Ethyl 4-amino-2,3,5,6-tetrafluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-amino-2,3,5,6-tetrafluorobenzoate
- 4-hydroxy-3-nitroaniline
- 2-nitro-p-aminophenol
- 4-amino-2-nitrofenol
- c.i.76555
- ci76555
- fourrinebrownpropyl
- oxidationbase25
- 4-hydroxy-3-nitrobenzenamine
- cioxidationbase25
- nci-c03963
- fourrine57
- 5-amino-2-hydroxynitrobenzene
- 2-hydroxy-5-aminonitrobenzene
- fourrinebrownpr
- Aminonitrophenol
- ethyl 2,3,5,6-tetrafluoro-4-amino-benzoate
- 2.3.5.6-Tetrafluor-4-amino-benzoesaeure-aethylester
- ethyl-2,3,5,6-tetrafluoro-4-amino-benzoate
- 4-NH2-C6F4C(O)OC2H5
- 4-NH2-2-NO2-phenol
- Benzoic acid, 4-aMino-2,3,5,6-tetrafluoro-, ethyl ester
- ethyl4-amino-2,3,5,6-tetrafluorobenzoate
- BMEYIUXRDDPFQU-UHFFFAOYSA-N
- Ethyl 4-aminotetrafluorobenzoate
- 950-68-5
- AKOS007930415
- MFCD04039266
- SCHEMBL7155146
-
- Inchi: 1S/C9H7F4NO2/c1-2-16-9(15)3-4(10)6(12)8(14)7(13)5(3)11/h2,14H2,1H3
- InChI Key: BMEYIUXRDDPFQU-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=C(C=1C(=O)OCC)F)F)N)F
Computed Properties
- Exact Mass: 237.04129111Da
- Monoisotopic Mass: 237.04129111Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 52.3Ų
Ethyl 4-amino-2,3,5,6-tetrafluorobenzoate Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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